3-Carboxy-5-chloro-2-thiophenesulfonate

• Molecular Formula: C5H2ClO5S2-
• Molecular Weight: 241.7g/mol
• IUPAC Name: 3-carboxy-5-chlorothiophene-2-sulfonate
• InChI: InChI=1S/C5H3ClO5S2/c6-3-1-2(4(7)8)5(12-3)13(9,10)11/h1H,(H,7,8)(H,9,10,11)/p-1
• InChI Key: GMZNETLJONKHHD-UHFFFAOYSA-M
• SMILES: C1=C(SC(=C1C(=O)O)S(=O)(=O)[O-])Cl

Description

3-Carboxy-5-chloro-2-thiophenesulfonate is a thiophene derivative featuring a carboxylic acid group at the 3-position, a sulfonate group at the 2-position, and a chlorine substituent at the 5-position. This compound is of interest in medicinal chemistry and materials science due to its polar functional groups, which enhance solubility and reactivity. Its structural complexity allows for diverse applications, including as a precursor in synthesizing bioactive molecules or coordination polymers.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The substituent pattern and functional groups critically influence the physicochemical and biological properties of thiophene derivatives. Below is a comparative analysis:

Compound Name	Substituents	Molecular Weight	CAS RN	Melting Point (°C)	Key Features
3-Carboxy-5-chloro-2-thiophenesulfonate	3-carboxy, 5-chloro, 2-sulfonate	256.64*	Not Provided	Not Reported	High polarity, dual acidic groups
3-Thiophenecarboxylic acid	3-carboxy	128.15	[88-13-1]	137–142	Simpler structure, lower solubility
Methyl 5-chloro-3-chlorosulfonylthiophene-2-carboxylate	5-chloro, 3-chlorosulfonyl, 2-methyl ester	283.64	Not Provided	Not Reported	Reactive sulfonyl chloride group
3-Chloro-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylic acid	3-chloro, 4-isopropylsulfonyl, 5-methylthio, 2-carboxy	352.87	Not Provided	Not Reported	Bulky sulfonyl group, lipophilic
Methyl 5-chloro-3-hydroxythiophene-2-carboxylate	5-chloro, 3-hydroxy, 2-methyl ester	206.63	[96232-69-8]	Not Reported	Hydroxy group enhances H-bonding

*Calculated based on formula C₅H₂ClO₅S₂.

Key Observations :

• Polarity : 3-Carboxy-5-chloro-2-thiophenesulfonate exhibits higher polarity due to the sulfonate and carboxylic acid groups compared to methyl esters (e.g., ) or simpler carboxylic acids (e.g., ).
• Reactivity : The sulfonate group in the target compound offers stability in aqueous media, whereas chlorosulfonyl derivatives (e.g., ) are more reactive, serving as intermediates in nucleophilic substitutions.
• Biological Relevance : Compounds with sulfonamido or sulfonyl groups (e.g., ) are often explored for antimicrobial activity, whereas the target compound’s dual acidic groups may favor ion-exchange applications.

Physicochemical Properties

• Melting Points : Simpler derivatives like 3-Thiophenecarboxylic acid (137–142°C ) have well-defined melting points, while sulfonate or ester-containing analogs often lack reported data, likely due to hygroscopicity or amorphous solid forms.
• Solubility : Sulfonate groups enhance water solubility, contrasting with methyl esters (e.g., ) or lipophilic substituents (e.g., isopropylsulfonyl in ).

Research Findings and Trends

• Structural Similarity : Methyl 5-chloro-3-hydroxythiophene-2-carboxylate (similarity score 0.83 ) shares the 5-chloro and ester groups but lacks sulfonate, reducing its aqueous compatibility.
• Polymorphism Studies : emphasizes the need to investigate polymorphism in thiophene solids, which could impact the target compound’s crystallization behavior and stability .